Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate
Overview
Description
“Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate” is a chemical compound with the CAS Number: 1375064-50-8 . It has a molecular weight of 239.7 and its IUPAC name is methyl 3-chloro-4-(1-pyrrolidinyl)benzoate . The compound is typically a white to yellow solid .
Molecular Structure Analysis
The molecular formula of “Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate” is C12H14ClNO2 . The InChI Code is 1S/C12H14ClNO2/c1-16-12(15)9-4-5-11(10(13)8-9)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate” is a white to yellow solid . It has a molecular weight of 239.7 . The compound is stored at room temperature .Scientific Research Applications
Chemical Synthesis and Intermediate Applications
- Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate is employed in the synthesis of key intermediates like 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, which is crucial in the production of Tianeptine (Z. Xiu-lan, 2009).
- It is used in the preparation of hyperbranched aromatic polyamides, where it undergoes thermal polymerization to form polymers with significant industrial and scientific applications (Gang Yang, M. Jikei, & M. Kakimoto, 1999).
Photophysical Properties
- Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate derivatives exhibit unique photophysical properties, which are explored in the study of S, N, and Se-modified methyl salicylate derivatives. These derivatives display distinctive absorption and emission spectra, indicating their potential in photophysical applications (Miyeon Yoon et al., 2019).
Polymer Chemistry
- The compound plays a role in polymer chemistry, particularly in the synthesis of linear living α,ω-di(tert-chloro)polyisobutylenes. Its use as an efficient electron-pair donor in conjunction with other coinitiators facilitates the polymerization of isobutylene (G. Pratap & J. P. Heller, 1992).
Catalysis and Chemical Reactions
- Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate is involved in various catalytic processes. For example, in the conversion of methyl benzoate and NH3 into benzonitrile and amides, it acts as a key reactant in the presence of Montmorillonite K10 clay (A. Wali et al., 1998).
Safety and Hazards
properties
IUPAC Name |
methyl 3-chloro-4-pyrrolidin-1-ylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c1-16-12(15)9-4-5-11(10(13)8-9)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZQJIFFWGPGZNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)N2CCCC2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-Chloro-4-(1-pyrrolidinyl)benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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